Cas no 1955494-59-3 (3-{1-(2-Chlorophenyl)methyl-2,5-dioxoimidazolidin-4-yl}propanoic Acid)

• Product Name: 3-{1-(2-Chlorophenyl)methyl-2,5-dioxoimidazolidin-4-yl}propanoic Acid
• CAS No: 1955494-59-3
• MF: C₁₃H₁₃ClN₂O₄
• MW: 296.7063
• MDL: MFCD29051092
• CID: 5094705
• PubChem ID: 90489713
• Update Time: 2025-11-06

3-{1-(2-Chlorophenyl)methyl-2,5-dioxoimidazolidin-4-yl}propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-[(2-chlorophenyl)methyl]-2,5-dioxoimidazolidin-4-yl}propanoic acid
• 3-[1-(2-Chlorobenzyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid
• 3-(1-[(2-Chlorophenyl)methyl]-2,5-dioxoimidazolidin-4-yl)propanoic acid
• 3-[1-[(2-chlorophenyl)methyl]-2,5-dioxoimidazolidin-4-yl]propanoic acid
• 3-(1-[(2-Chlorophenyl)methyl]-2,5-dioxoimidazolidin-4-yl)propanoicacid
• 3-{1-(2-Chlorophenyl)methyl-2,5-dioxoimidazolidin-4-yl}propanoic Acid

• MDL： MFCD29051092
• Inchi： 1S/C13H13ClN2O4/c14-9-4-2-1-3-8(9)7-16-12(19)10(15-13(16)20)5-6-11(17)18/h1-4,10H,5-7H2,(H,15,20)(H,17,18)
• InChI Key： CTSOOJIRMDKVSL-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N1C(N([H])C([H])(C1=O)C([H])([H])C([H])([H])C(=O)O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 415
• XLogP3: 1.1
• Topological Polar Surface Area: 86.7

Additional information on 3-{1-(2-Chlorophenyl)methyl-2,5-dioxoimidazolidin-4-yl}propanoic Acid

3-{1-(2-Chlorophenyl)methyl-2,5-dioxoimidazolidin-4-yl}propanoic Acid: A Comprehensive Overview

The compound with CAS No 1955494-59-3, known as 3-{1-(2-Chlorophenyl)methyl-2,5-dioxoimidazolidin-4-yl}propanoic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which includes a propanoic acid moiety attached to an imidazolidinone ring system. The presence of the 2-chlorophenyl group further enhances its chemical versatility and potential applications.

Recent studies have highlighted the importance of imidazolidinone derivatives in drug discovery, particularly in the development of antibiotics and antifungal agents. The imidazolidinone core of this compound is known to exhibit strong binding affinities to various enzymes and receptors, making it a valuable scaffold for medicinal chemists. The addition of the propanoic acid group introduces further functional diversity, enabling this compound to participate in a wide range of biochemical reactions.

One of the most notable aspects of 3-{1-(2-Chlorophenyl)methyl-2,5-dioxoimidazolidin-4-yl}propanoic Acid is its role in the synthesis of advanced materials. Researchers have explored its potential as a precursor for high-performance polymers and coatings. The compound's ability to form stable bonds under mild conditions has made it a preferred choice in polymer chemistry.

Moreover, the presence of the 2-chlorophenyl group imparts unique electronic properties to the molecule, enhancing its reactivity in certain chemical transformations. This feature has been exploited in the development of novel catalytic systems, where this compound serves as a ligand or a catalyst itself. Its ability to stabilize transition metal complexes has opened new avenues in organometallic chemistry.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and ring-closing metathesis. The choice of synthesis route depends on the desired purity and scale of production. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

The biological activity of 3-{1-(2-Chlorophenyl)methyl-2,5-dioxoimidazolidin-4-yl}propanoic Acid has also been extensively studied. Preclinical studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Its ability to modulate key signaling pathways involved in inflammation has positioned it as a potential lead compound for developing novel anti-inflammatory drugs.

In conclusion, 3-{1-(2-Chlorophenyl)methyl-2,5-dioxoimidazolidin-4-yl}propanoic Acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with its versatile chemical properties, continues to drive innovative research and development efforts. As new insights into its potential are uncovered, this compound is poised to play an even more significant role in advancing science and technology.